Cas no 1150617-78-9 (7-Methyl-1,2,4triazolo1,5-apyridin-8-amine)

7-Methyl-1,2,4-triazolo[1,5-a]pyridin-8-amine is a heterocyclic compound featuring a fused triazolopyridine core with an amino functional group at the 8-position and a methyl substituent at the 7-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. Its triazole and pyridine moieties contribute to strong hydrogen bonding and coordination properties, enhancing its suitability for drug discovery and catalysis. The compound’s stability and synthetic versatility make it valuable for derivatization in medicinal chemistry. High purity grades ensure consistency in research and industrial applications.
7-Methyl-1,2,4triazolo1,5-apyridin-8-amine structure
1150617-78-9 structure
Product Name:7-Methyl-1,2,4triazolo1,5-apyridin-8-amine
CAS No:1150617-78-9
MF:C7H8N4
MW:148.16522026062
MDL:MFCD12024421
CID:2190700
PubChem ID:40151831
Update Time:2025-05-27

7-Methyl-1,2,4triazolo1,5-apyridin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
    • DB-307368
    • 7-Methyl[1,2,4]triazolo[1,5-a]pyridin-8-amine
    • 1150617-78-9
    • DTXSID20653931
    • EN300-216759
    • AWB61778
    • Z1255420494
    • 7-Methyl-(1,2,4)triazolo(1,5-a)pyridin-8-amine
    • 870-788-6
    • AKOS015917271
    • 7-Methyl-1,2,4triazolo1,5-apyridin-8-amine
    • MDL: MFCD12024421
    • Inchi: 1S/C7H8N4/c1-5-2-3-11-7(6(5)8)9-4-10-11/h2-4H,8H2,1H3
    • InChI Key: NFBSZNXUTDROHL-UHFFFAOYSA-N
    • SMILES: N12C=CC(C)=C(C1=NC=N2)N

Computed Properties

  • Exact Mass: 148.074896272Da
  • Monoisotopic Mass: 148.074896272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.2Ų

7-Methyl-1,2,4triazolo1,5-apyridin-8-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B486675-5mg
7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9
5mg
$ 70.00 2022-06-07
TRC
B486675-10mg
7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9
10mg
$ 95.00 2022-06-07
TRC
B486675-50mg
7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9
50mg
$ 365.00 2022-06-07
Chemenu
CM433073-250mg
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%+
250mg
$659 2023-11-24
Chemenu
CM433073-500mg
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%+
500mg
$1023 2023-11-24
Chemenu
CM433073-1g
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%+
1g
$1305 2023-11-24
Enamine
EN300-216759-0.05g
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%
0.05g
$226.0 2023-09-16
Enamine
EN300-216759-0.1g
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%
0.1g
$337.0 2023-09-16
Enamine
EN300-216759-0.25g
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%
0.25g
$481.0 2023-09-16
Enamine
EN300-216759-0.5g
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
1150617-78-9 95%
0.5g
$758.0 2023-09-16
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